Cas no 849035-87-6 (5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid)

• Product Name: 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid
• CAS No: 849035-87-6
• MF: C₁₀H₈FNO₄S
• MW: 257.238224983215
• MDL: MFCD04037958
• CID: 716641
• PubChem ID: 2782729
• Update Time: 2025-05-21

5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-fluoro-7-(methylsulfonyl)-
• 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic acid
• 5-Fluoro-7-(methylsulphonyl)-1H-indole-2-carboxylic acid
• 2-Carboxy-5-fluoro-7-(methylsulphonyl)-1H-indole, 2-Carboxy-5-fluoro-1H-indol-7-yl methyl sulphone
• 5-Fluoro-7-(methylsulphonyl)-1H-indole-2-carboxylic acid 95+%
• Reaxys ID: 23947148
• 1H-Indole-2-carboxylic acid, 5-fluoro-7-(methylsulfonyl)-
• MFCD04037958
• PS-6402
• 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic acid, AldrichCPR
• 5-fluoro-7-methylsulfonyl-1H-indole-2-carboxylic Acid
• CS-0326281
• 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylicacid
• DTXSID90382246
• WNCWFIMFLBFIRS-UHFFFAOYSA-N
• 5-Fluoro-7-(methanesulfonyl)-1H-indole-2-carboxylic acid
• SCHEMBL3028463
• 849035-87-6
• AKOS015853350
• 5-fluoro-7-methanesulfonyl-1H-indole-2-carboxylic acid
• 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid

• MDL： MFCD04037958
• Inchi： 1S/C10H8FNO4S/c1-17(15,16)8-4-6(11)2-5-3-7(10(13)14)12-9(5)8/h2-4,12H,1H3,(H,13,14)
• InChI Key： WNCWFIMFLBFIRS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2S(C)(=O)=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 257.016
• Monoisotopic Mass: 257.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 270-272°C
• Boiling Point: 604.2±55.0 °C at 760 mmHg
• Flash Point: 319.2±31.5 °C
• Refractive Index: 1.643
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid

Introduction to 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid (CAS No. 849035-87-6)

5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 849035-87-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a fluoro substituent and a methylsulfonyl group, contribute to its unique chemical properties and biological relevance.

The indole core of 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid is a well-studied scaffold in drug discovery, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The introduction of a fluorine atom at the 5-position and a methylsulfonyl group at the 7-position introduces electronic and steric modifications that can influence the compound's interactions with biological targets. These modifications are often strategically designed to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, there has been growing interest in fluorinated indole derivatives due to their improved bioavailability and reduced susceptibility to metabolic degradation. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, leading to enhanced binding interactions with enzymes and receptors. Additionally, the methylsulfonyl group contributes to the compound's hydrophobicity and can influence its solubility and pharmacokinetic profile.

One of the most compelling aspects of 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry has highlighted the compound's utility as a building block for more complex molecules with targeted biological activities. For instance, studies have demonstrated its role in modulating signaling pathways associated with inflammation, neurodegeneration, and cancer progression. The precise structural features of this compound make it a valuable candidate for further exploration in drug design.

The synthesis of 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the fluoro substituent typically requires specialized fluorination techniques, while the incorporation of the methylsulfonyl group often involves sulfonylation reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid and its potential biological targets. These studies have provided insights into how the structural modifications affect binding affinity and selectivity. For example, computational analysis has revealed that the fluoro substituent enhances interactions with hydrophobic pockets in target proteins, while the methylsulfonyl group stabilizes hydrogen bonding networks.

The pharmacological evaluation of 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results in terms of inhibiting key enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases relevant to cancer therapy. In vivo studies have further corroborated these findings, demonstrating therapeutic effects in animal models without significant off-target toxicity.

One notable aspect of 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid is its potential as an intermediate in the synthesis of more complex drug candidates. Pharmaceutical companies have explored its use in developing novel small-molecule inhibitors with improved pharmacological profiles. The versatility of this compound lies in its ability to be functionalized at multiple positions, allowing for tailored modifications that can optimize drug-like properties such as solubility, bioavailability, and target specificity.

The regulatory landscape for compounds like 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new chemical entities undergo rigorous testing to assess their safety and efficacy before being approved for clinical use. The synthetic pathways used to produce this compound must comply with Good Manufacturing Practices (GMP), ensuring consistency and quality control throughout production.

Future directions in research on 5-Fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylic Acid include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level can provide valuable insights for drug development. Additionally, investigating its potential synergistic effects when combined with other therapeutic agents may lead to more effective treatment strategies for various diseases.

In conclusion,5-Fluoro-7-(methylsuliony-l)-1H-indole--2--carbonyic Acidd (CAS No. 849035--87--6) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.